Cas no 2680756-10-7 (tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680756-10-7
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5622252
• PubChem ID: 165929103
• Update Time: 2025-05-21

tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28297051
• 2680756-10-7
• tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C16H22BrNO2/c1-10-7-8-11(17)13-12(10)16(5,6)9-18(13)14(19)20-15(2,3)4/h7-8H,9H2,1-6H3
• InChI Key： DWGISWAWNZTXRX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1N(C(=O)OC(C)(C)C)CC2(C)C

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate

tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate: A Comprehensive Overview

tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate is a complex organic compound with the CAS number 2680756-10-7. This compound belongs to the class of indole derivatives, which have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The structure of this compound features a substituted indole ring system with a tert-butyl ester group and bromine substitution at the 7-position. These structural elements contribute to its unique chemical properties and potential applications in drug discovery.

The indole moiety in tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate is a key structural component that has been extensively studied for its role in various biological processes. Recent studies have highlighted the importance of indole derivatives in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinase enzymes. The bromine substitution at the 7-position further enhances the compound's ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions.

One of the most notable aspects of tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate is its potential as a lead compound in drug design. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies published in *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated that similar indole derivatives can effectively inhibit histone deacetylases (HDACs), which are implicated in cancer progression. The tert-butyl ester group in this compound may also play a role in improving its pharmacokinetic properties, such as bioavailability and stability.

The synthesis of tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of brominated indole derivatives with high yields and excellent stereocontrol.

In terms of applications, tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate has shown promise in both academic research and industrial settings. Its ability to modulate cellular pathways makes it a valuable tool for studying disease mechanisms and developing novel therapeutic agents. Additionally, its structural versatility allows for further modifications to optimize its pharmacological properties.

Recent studies have also explored the use of tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-1-carboxylate in combination therapies. For instance, researchers have investigated its synergistic effects with other anticancer agents to enhance efficacy while reducing side effects. These findings underscore the compound's potential as a component of next-generation cancer treatments.

In conclusion, tert-butyl 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole-carboxylate is a highly versatile compound with significant potential in drug discovery and development. Its unique structure and biological activities make it a valuable addition to the arsenal of tools available to researchers in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing therapeutic interventions for various diseases.